Cas no 478064-64-1 (N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide)

• Product Name: N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide
• CAS No: 478064-64-1
• MDL: MFCD02570893
• CID: 4653491
• Update Time: 2025-07-08

N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide

• MDL： MFCD02570893

Additional information on N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide

Comprehensive Overview of N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide (CAS No. 478064-64-1)

N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide, with the CAS number 478064-64-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring, an isoxazole moiety, and a hydrazinecarboxamide group, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific enzymatic pathways.

In recent years, the demand for novel heterocyclic compounds like N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide has surged due to their role in developing targeted therapies. The pyridine and isoxazole components are known for their pharmacological properties, including anti-inflammatory and antimicrobial activities. This aligns with current trends in precision medicine, where scientists seek compounds with high selectivity and minimal side effects. The CAS 478064-64-1 compound is also being explored in agrochemical formulations to enhance crop protection strategies.

One of the most frequently asked questions about CAS 478064-64-1 is its synthetic route and scalability. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. Its hydrazinecarboxamide group offers reactivity for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability makes it a valuable asset in combinatorial chemistry and fragment-based drug design, two hot topics in modern pharmaceutical R&D.

Another area of interest is the compound's stability and solubility profile, which are critical for formulation development. Studies indicate that N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide exhibits moderate aqueous solubility, prompting researchers to investigate co-crystallization or prodrug strategies to improve bioavailability. These investigations are part of broader efforts to address challenges in drug delivery systems, a key focus in biotechnology forums and academic publications.

From an industrial perspective, the scalability of CAS 478064-64-1 production is a recurring theme in patent literature. Companies are investing in green chemistry approaches to synthesize this compound efficiently, reducing waste and energy consumption. This aligns with global sustainability goals and the growing emphasis on environmentally friendly manufacturing processes. The pyridine-isoxazole hybrid structure also presents opportunities for intellectual property development, as it can serve as a scaffold for proprietary molecules.

In summary, N-Phenyl-2-{3-(3-pyridinyl)-4,5-dihydro-5-isoxazolylcarbonyl}-1-hydrazinecarboxamide (CAS 478064-64-1) represents a compelling case study in the intersection of medicinal chemistry and material science. Its structural complexity and functional diversity make it a subject of ongoing research across multiple disciplines. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable agrochemical solutions.